Cas no 2172473-45-7 (2-(bromomethyl)-8-ethyl-1,4-dioxaspiro4.5decane)

• Product Name: 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro4.5decane
• CAS No: 2172473-45-7
• MF: C₁₁H₁₉BrO₂
• MW: 263.171363115311
• CID: 5894134
• PubChem ID: 165587993
• Update Time: 2025-06-10

2-(bromomethyl)-8-ethyl-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro4.5decane
• 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane
• EN300-1614744
• 2172473-45-7

• Inchi： 1S/C11H19BrO2/c1-2-9-3-5-11(6-4-9)13-8-10(7-12)14-11/h9-10H,2-8H2,1H3
• InChI Key： SQPAAVOUZTWLGJ-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCC(CC)CC2)O1

Computed Properties

• Exact Mass: 262.05684g/mol
• Monoisotopic Mass: 262.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro4.5decane

Research Brief on 2-(Bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane (CAS: 2172473-45-7): Synthesis, Applications, and Recent Advances

The compound 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane (CAS: 2172473-45-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the synthesis of spirocyclic compounds, which are known for their bioactive properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential applications in drug discovery.

Recent literature highlights the role of 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane in the construction of complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of spirocyclic inhibitors targeting protein-protein interactions (PPIs). The bromomethyl group at the 2-position facilitates nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Computational modeling and X-ray crystallography data further revealed that the spirocyclic core enhances binding affinity to target proteins, making it a promising scaffold for drug design.

In addition to its synthetic utility, researchers have investigated the compound's stability and reactivity under physiological conditions. A 2024 study in ACS Chemical Biology reported that 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane exhibits favorable pharmacokinetic properties, including moderate metabolic stability and low cytotoxicity in vitro. These findings suggest its potential for further optimization in preclinical development. Moreover, its application in click chemistry and bioconjugation strategies has been explored, opening avenues for targeted drug delivery systems.

Despite these advancements, challenges remain in scaling up the synthesis of this compound while maintaining high purity and yield. Recent efforts have focused on green chemistry approaches, such as catalytic bromination and solvent-free reactions, to address these limitations. Industry reports also indicate growing interest in custom synthesis services for 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane, driven by demand from academic and pharmaceutical sectors.

In conclusion, 2-(bromomethyl)-8-ethyl-1,4-dioxaspiro[4.5]decane (CAS: 2172473-45-7) represents a critical building block in modern medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative research, particularly in the development of spirocyclic therapeutics. Future studies should explore its applications in emerging areas such as PROTACs and covalent inhibitors, leveraging its bromomethyl functionality for selective target engagement.